Cas no 2034293-44-0 (2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide)
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide
- 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide
- 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]acetamide
- 2034293-44-0
- 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide
- AKOS026702941
- F6525-6805
-
- Inchi: 1S/C15H16N4O4/c20-13(10-19-14(21)3-4-15(19)22)16-5-6-18-9-11(8-17-18)12-2-1-7-23-12/h1-2,7-9H,3-6,10H2,(H,16,20)
- InChI Key: NDNOWJZCROIZKK-UHFFFAOYSA-N
- SMILES: O=C1CCC(N1CC(NCCN1C=C(C2=CC=CO2)C=N1)=O)=O
Computed Properties
- Exact Mass: 316.11715500g/mol
- Monoisotopic Mass: 316.11715500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 97.4Ų
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-6805-2μmol |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-5μmol |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-10μmol |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-20μmol |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-1mg |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-2mg |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-3mg |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-4mg |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-5mg |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6805-10mg |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}acetamide |
2034293-44-0 | 10mg |
$79.0 | 2023-09-08 |
2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide
Introduction to Compound with CAS No. 2034293-44-0 and Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide
The compound with the CAS number 2034293-44-0 and the product name 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation into its biological activities and pharmacological properties.
Recent studies have highlighted the importance of dioxopyrrolidine derivatives in the development of novel therapeutic agents. The dioxopyrrolidine moiety, a key structural feature of this compound, is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. This has led to increased interest in exploring its role in the treatment of diseases such as cancer, inflammation, and neurological disorders. The compound's ability to engage with multiple biological pathways makes it a versatile tool for researchers seeking to develop innovative drug candidates.
The furan and pyrazole rings present in the molecular structure of this compound contribute to its unique chemical properties. These heterocyclic systems are well-documented for their role in enhancing the bioavailability and binding affinity of pharmaceutical compounds. The furan ring, in particular, has been extensively studied for its antimicrobial and anti-inflammatory properties, while the pyrazole ring is known for its ability to act as a scaffold for the development of kinase inhibitors. The combination of these structural elements in 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide suggests a multifaceted approach to drug design.
In the realm of drug discovery, the development of small molecules that can selectively target specific disease-related pathways is crucial. The compound's molecular design allows it to interact with enzymes and receptors involved in critical biological processes. For instance, studies have shown that derivatives of dioxopyrrolidine can inhibit the activity of enzymes such as kinases, which are often overexpressed in cancer cells. Similarly, the pyrazole moiety has been found to modulate the activity of enzymes implicated in inflammatory responses. This dual functionality makes 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide a promising candidate for further exploration.
The synthesis of this compound involves a series of complex chemical reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for subsequent biological testing. The structural complexity of this molecule also presents an opportunity for chemists to develop novel synthetic methodologies that could be applied to other related compounds.
From a pharmacological perspective, the compound's potential therapeutic applications are vast. Preclinical studies have begun to uncover its effects on various disease models, providing insights into its mechanism of action. For example, preliminary data suggest that it may have inhibitory effects on certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.
The integration of computational chemistry and molecular modeling techniques has further enhanced our understanding of how this compound interacts with biological targets. These tools have allowed researchers to predict binding affinities and identify potential off-target effects, which are critical considerations in drug development. By leveraging these technologies, scientists can optimize the compound's structure to improve its efficacy and safety profile.
As research continues to progress, the potential applications of 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide are expected to expand. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications. The compound's unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents.
In conclusion, the compound with CAS No. 2034293-44-0 represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure and multifaceted functional groups make it a promising candidate for further investigation into its biological activities and pharmacological properties. With ongoing research efforts aimed at optimizing its structure and exploring new therapeutic applications, this compound holds great promise for contributing to future medical breakthroughs.
2034293-44-0 (2-(2,5-dioxopyrrolidin-1-yl)-N-{2-4-(furan-2-yl)-1H-pyrazol-1-ylethyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)